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Compound of Interest

Compound Name: Disuccinimidyl tartrate

Cat. No.: B3043188 Get Quote

Disuccinimidyl tartrate (DST) is a homobifunctional crosslinker utilized in laboratory settings

for conjugating radiolabeled ligands to cell surface receptors. As with any laboratory chemical,

adherence to proper disposal protocols is paramount to ensure personnel safety and

environmental compliance. This guide provides detailed procedures for the safe handling and

disposal of DST.

Immediate Safety and Handling Precautions
Before handling Disuccinimidyl tartrate, it is crucial to be familiar with its properties and the

necessary safety measures. DST is a white solid that is sensitive to moisture.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment,

including safety goggles with side-shields, impervious gloves, and a lab coat.[2] In situations

where dust or aerosols may be generated, a full-face respirator should be used.[2][3]

Handling:

Use in a well-ventilated area.[3]

Avoid the formation of dust or aerosols.[3]

Prevent contact with skin, eyes, and the respiratory tract.[3]

After use, store the container in a resealable bag with desiccant and keep it in a dry,

refrigerated place.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3043188?utm_src=pdf-interest
https://www.benchchem.com/product/b3043188?utm_src=pdf-body
https://www.benchchem.com/product/b3043188?utm_src=pdf-body
https://www.cephamls.com/dst-disuccinimidyl-tartrate/
https://www.echemi.com/sds/dst-pd180914111427.html
https://www.echemi.com/sds/dst-pd180914111427.html
https://www.covachem.com/msds/dst_sds.pdf
https://www.covachem.com/msds/dst_sds.pdf
https://www.covachem.com/msds/dst_sds.pdf
https://www.covachem.com/msds/dst_sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
In the event of a spill, evacuate unprotected personnel from the area. Avoid creating dust and

do not walk through the spilled material.[3]

Spill Cleanup Procedure:

Wear appropriate PPE.

Without creating dust, gently scoop the spilled solid into a suitable, closed container labeled

for disposal.[3]

Prevent the spilled material from entering waterways, sewers, or drainage systems.[3]

Step-by-Step Disposal Protocol
Disposal of Disuccinimidyl tartrate and its contaminated materials must be conducted in

accordance with applicable national, regional, and local regulations.[3] Do not dispose of DST

down the drain.[4]

1. Waste Collection and Segregation:

Collect waste DST and any materials contaminated with it (e.g., pipette tips, tubes,

absorbent paper) in a sturdy, leak-proof container that is compatible with the chemical.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Disuccinimidyl tartrate".

Keep the waste container closed except when adding waste.

Store the waste container in a designated, secure area away from incompatible materials

such as strong oxidizing agents and strong acids.[4]

2. Disposal of Unused Product:

Unused or expired Disuccinimidyl tartrate should be disposed of as hazardous chemical

waste.
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Do not attempt to dispose of it through regular trash or by evaporation.[5]

3. Disposal of Empty Containers:

Thoroughly empty the container of all DST.

Triple rinse the empty container with a suitable solvent (e.g., DMSO or DMF, in which DST is

soluble).

Collect all rinsate as hazardous waste in a properly labeled container.[5][6]

Once triple-rinsed, the container can be disposed of according to your institution's guidelines

for decontaminated labware. Deface or remove the original label before disposal.[6]

4. Arranging for Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous

waste container.

Summary of Disuccinimidyl Tartrate Properties
Property Data Reference

Chemical Name Disuccinimidyl tartrate [1]

Synonyms DST [1][3]

Appearance White solid [1]

Molecular Weight 344.23 g/mol

Solubility Soluble in DMSO or DMF

Reactivity
Reactive towards primary

amines
[1]

Moisture Sensitivity Sensitive to moisture
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Disuccinimidyl tartrate.
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Caption: Disposal workflow for Disuccinimidyl Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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